Cas no 1114866-43-1 (3-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione)

• Product Name: 3-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione
• CAS No: 1114866-43-1
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 5342705
• Update Time: 2023-11-20

3-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-isopropylphenyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine 1,1-dioxide
• 3-[4-(propan-2-yl)phenyl]-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine-1,1-dione
• 3-(4-isopropylphenyl)-3,4-dihydro-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide
• 3-(4-propan-2-ylphenyl)-3,4-dihydro-2H-1lambda6,2,4-benzothiadiazine 1,1-dioxide

• Inchi： 1S/C16H18N2O2S/c1-11(2)12-7-9-13(10-8-12)16-17-14-5-3-4-6-15(14)21(19,20)18-16/h3-11,16-18H,1-2H3
• InChI Key： AKKKGAWOXQZLMH-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2NC(C2C=CC(=CC=2)C(C)C)N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 449
• XLogP3: 3.4
• Topological Polar Surface Area: 66.6